Cas no 1396686-06-8 (2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
• CAS No: 1396686-06-8
• MF: C₁₆H₁₆Cl₂N₄O₂
• MW: 367.2298412323
• CID: 5913384
• PubChem ID: 71789967
• Update Time: 2025-05-19

2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide
• 2-(2,4-dichlorophenoxy)-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)acetamide
• 1396686-06-8
• 2-(2,4-dichlorophenoxy)-N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]acetamide
• AKOS024539804
• 2-(2,4-dichlorophenoxy)-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)acetamide
• VU0537568-1
• F6222-0154

• Inchi： 1S/C16H16Cl2N4O2/c17-11-3-4-14(13(18)7-11)24-10-15(23)21-12-8-19-16(20-9-12)22-5-1-2-6-22/h3-4,7-9H,1-2,5-6,10H2,(H,21,23)
• InChI Key： MWKOGGOJDGLZFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=NC(=NC=1)N1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 366.0650312g/mol
• Monoisotopic Mass: 366.0650312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide

Research Brief on 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS: 1396686-06-8)

2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide (CAS: 1396686-06-8) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a dichlorophenoxy moiety and a pyrrolidinyl-substituted pyrimidine core suggests its possible role as a modulator of specific biological pathways, making it a subject of intense research.

Recent studies have focused on the synthesis and optimization of 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide to enhance its pharmacological properties. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) analyses to identify key structural determinants for its biological activity. Preliminary data indicate that this compound exhibits high affinity for certain protein targets, which are implicated in inflammatory and oncogenic processes. These findings position it as a potential candidate for further drug development.

In vitro and in vivo evaluations of 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide have demonstrated its efficacy in modulating specific signaling pathways. For instance, studies have shown that the compound can inhibit the activity of kinases involved in cell proliferation and survival, suggesting its utility in oncology. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it has shown significant reduction in pro-inflammatory cytokine production. These results highlight the compound's dual therapeutic potential.

The pharmacokinetic profile of 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties reveal favorable bioavailability and metabolic stability, which are critical for its progression into clinical trials. However, challenges such as potential off-target effects and toxicity profiles require further elucidation to ensure its safety and efficacy in human applications.

Future research directions for 2-(2,4-dichlorophenoxy)-N-2-(pyrrolidin-1-yl)pyrimidin-5-ylacetamide include the exploration of its mechanism of action at the molecular level and the identification of biomarkers for patient stratification in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, paving the way for novel therapeutic interventions. The compound's unique chemical structure and promising biological activities make it a valuable asset in the ongoing quest for innovative treatments in chemical biology and medicine.